Cas no 138229-19-3 (Benzoic acid, 3-(difluoromethyl)-2-nitro-, methyl ester)

Benzoic acid, 3-(difluoromethyl)-2-nitro-, methyl ester structure
138229-19-3 structure
Product Name:Benzoic acid, 3-(difluoromethyl)-2-nitro-, methyl ester
CAS No:138229-19-3
MF:C9H7F2NO4
MW:231.152989625931
CID:3719461
PubChem ID:54178547
Update Time:2025-04-22

Benzoic acid, 3-(difluoromethyl)-2-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(difluoromethyl)-2-nitro-, methyl ester
    • Methyl 3-(difluoromethyl)-2-nitrobenzoate
    • 138229-19-3
    • SCHEMBL3780457
    • PADYPGYPQQKHJK-UHFFFAOYSA-N
    • Inchi: 1S/C9H7F2NO4/c1-16-9(13)6-4-2-3-5(8(10)11)7(6)12(14)15/h2-4,8H,1H3
    • InChI Key: PADYPGYPQQKHJK-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=CC(C(F)F)=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 231.03431403Da
  • Monoisotopic Mass: 231.03431403Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 72.1Ų
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